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Compound of Interest

Compound Name: 1-Hexanol-d13

Cat. No.: B2462757 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data sheet

(MSDS) for 1-Hexanol-d13. It is intended for researchers, scientists, and professionals in drug

development who may handle this substance. This document consolidates key quantitative

data, details relevant experimental protocols for toxicological assessment, and visualizes the

metabolic pathways and mechanisms of action. Given the limited specific data for the

deuterated form, information for its non-deuterated analogue, 1-Hexanol, is included as a close

proxy and is clearly noted.

Chemical and Physical Properties
1-Hexanol-d13 is a deuterated form of 1-Hexanol, where 13 hydrogen atoms have been

replaced by deuterium. This isotopic labeling is useful in various research applications,

including metabolic and mechanistic studies. The physical and chemical properties of 1-
Hexanol-d13 are very similar to those of 1-Hexanol.
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Property 1-Hexanol-d13 1-Hexanol

CAS Number 204244-84-8[1][2][3] 111-27-3[4][5]

Linear Formula CD₃(CD₂)₄CD₂OH CH₃(CH₂)₅OH

Molecular Weight 115.25 g/mol 102.177 g/mol

Appearance Colorless liquid Colorless liquid

Melting Point -52 °C (lit.) -45 °C

Boiling Point 156.5 °C (lit.) 157 °C

Density 0.918 g/mL at 25 °C 0.82 g/cm³ at 20 °C

Flash Point 59.00 °C (closed cup) 60 °C

Refractive Index n20/D 1.414 (lit.) 1.4178 (at 20 °C)

Solubility in Water Slightly soluble 5.9 g/L at 20 °C

Vapor Pressure Not available 1 hPa at 20 °C

Lower Explosion Limit Not available 1.2 vol%

Upper Explosion Limit Not available 7.7 vol%

Safety and Hazard Information
The hazard classification for 1-Hexanol-d13 is consistent with that of 1-Hexanol. It is a

flammable liquid and is harmful if swallowed.
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Hazard Information Details

Signal Word Warning

Hazard Pictograms GHS02 (Flame), GHS07 (Exclamation Mark)

Hazard Statements

H226: Flammable liquid and vapour. H302:

Harmful if swallowed. H412: Harmful to aquatic

life with long lasting effects.

Precautionary Statements

P210: Keep away from heat, hot surfaces,

sparks, open flames and other ignition sources.

No smoking. P233: Keep container tightly

closed. P240: Ground and bond container and

receiving equipment. P241: Use explosion-proof

electrical/ventilating/lighting equipment. P273:

Avoid release to the environment. P301 + P312:

IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

Storage Class Code 3 - Flammable liquids

WGK WGK 3 (highly hazardous for water)

Toxicological Data
Toxicological data for 1-Hexanol-d13 is not readily available. The following data for 1-Hexanol

provides a strong indication of its toxicological profile.
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Toxicity Data (1-
Hexanol)

Value Species Test Guideline

Acute Oral LD50 720 mg/kg Rat
OECD 401 (or

equivalent)

1950 mg/kg Mouse Not specified

Acute Dermal LD50 1500 mg/kg Rabbit
OECD 402 (or

equivalent)

Sensory Irritation

(RD50)
240 ppm Mouse Alarie Test

Experimental Protocols
The toxicological data presented above are typically obtained through standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity (based on OECD Test Guideline 401)
The acute oral toxicity test provides information on the health hazards likely to arise from a

single, short-term oral exposure to a substance. The LD50 (median lethal dose) is the

statistically derived single dose of a substance that can be expected to cause death in 50% of

the animals when administered by the oral route.

Methodology:

Test Animals: Healthy, young adult rodents (typically rats) of a commonly used laboratory

strain are used. At least 5 rodents are used at each dose level.

Fasting: Animals are fasted prior to dosing (e.g., overnight).

Dose Administration: The test substance is administered orally by gavage in graduated

doses to several groups of animals, with one dose per group. If a single dose is not possible,

the dose can be given in smaller fractions over a period not exceeding 24 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2462757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes for

at least 14 days. Body weight is recorded weekly.

Necropsy: All animals (those that die during the test and survivors at the end) are subjected

to a gross necropsy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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